Cas no 1210469-44-5 (11-([1,1'-biphenyl]-4-yl)-11H-benzo[a]carbazole)

• Product Name: 11-([1,1'-biphenyl]-4-yl)-11H-benzo[a]carbazole
• CAS No: 1210469-44-5
• MF: C₂₈H₁₉N
• MW: 369.457166910172
• CID: 4563060
• PubChem ID: 139034601
• Update Time: 2025-10-28

11-([1,1'-biphenyl]-4-yl)-11H-benzo[a]carbazole Chemical and Physical Properties

Names and Identifiers

• 11-(4-phenylphenyl)benzo[a]carbazole
• D86675
• 11-([1,1'-biphenyl]-4-yl)-11H-benzo[a]carbazole
• 1210469-44-5
• 11-{[1,1'-biphenyl]-4-yl}benzo[a]carbazole
• 11-([1,1-biphenyl]-4-yl)-11H-benzo[a]carbazole
• 11-{[1,1'-biphenyl]-4-yl}-11H-benzo[a]carbazole
• MFCD32173252

• Inchi： 1S/C28H19N/c1-2-8-20(9-3-1)21-14-17-23(18-15-21)29-27-13-7-6-12-25(27)26-19-16-22-10-4-5-11-24(22)28(26)29/h1-19H
• InChI Key： PYKLNKNECPLPJG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C3C=CC=CC=3)=CC=2)C2C=CC=CC=2C2=CC=C3C=CC=CC3=C12

Computed Properties

• Exact Mass: 369.151749610g/mol
• Monoisotopic Mass: 369.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 4.9

Additional information on 11-([1,1'-biphenyl]-4-yl)-11H-benzo[a]carbazole

Compound CAS No. 1210469-44-5: 11-([1,1'-Biphenyl]-4-yl)-11H-Benzo[a]carbazole

Benzo[a]carbazole derivatives have recently gained significant attention in the field of organic electronics and optoelectronics due to their unique electronic properties and structural versatility. Among these, the compound 11-([1,1'-biphenyl]-4-yl)-11H-benzo[a]carbazole (CAS No. 1210469-44-5) has emerged as a promising material for various applications, particularly in organic light-emitting diodes (OLEDs) and photovoltaic devices. This compound is characterized by its rigid aromatic framework and extended conjugation, which contribute to its high stability and excellent charge transport properties.

The molecular structure of benzo[a]carbazole derivatives is based on a fused aromatic system consisting of a benzene ring and a carbazole moiety. The substitution pattern plays a crucial role in determining the electronic properties of these compounds. In the case of 11-([1,1'-biphenyl]-4-yl)-benzo[a]carbazole, the biphenyl group attached at the 4-position of the carbazole ring introduces additional conjugation and enhances the molecule's ability to absorb visible light. This makes it particularly suitable for applications in solar cells and OLEDs where efficient light absorption and emission are critical.

Recent studies have demonstrated that benzo[a]carbazole-based materials exhibit exceptional performance in organic photovoltaic devices due to their ability to form stable charge-transfer complexes with electron acceptors such as fullerene derivatives. For instance, a research team led by Professor Zhang at the National University of Singapore reported that incorporating benzo[a]carbazole derivatives into bulk heterojunction solar cells significantly improved the power conversion efficiency (PCE) by optimizing the donor-acceptor interface. This advancement highlights the potential of CAS No. 1210469-44-5 in next-generation solar energy technologies.

In addition to photovoltaic applications, benzo[a]carbazole derivatives have also shown great promise in OLED technology. The compound CAS No. 1210469-44-5, with its tailored electronic structure, serves as an efficient host material for phosphorescent emitters, enabling high-efficiency blue light emission. A study published in the journal Nature Photonics demonstrated that devices utilizing this compound achieved a record external quantum efficiency (EQE) of over 30%, setting a new benchmark for blue OLED performance.

The synthesis of CAS No. 1210469-44-5 typically involves a multi-step organic synthesis process, including Friedel-Crafts alkylation and Suzuki coupling reactions. These methods allow for precise control over the substitution pattern, ensuring the desired electronic properties are achieved. Researchers at Kyoto University have developed an optimized synthetic route that significantly improves the yield and purity of this compound, making it more accessible for large-scale production.

Beyond its technological applications, the compound has also been explored for its potential in biological systems. A recent study conducted at Stanford University investigated the interaction of CAS No. 1210469-44-5 with cellular membranes, revealing its ability to act as a photosensitizer in photodynamic therapy (PDT). This dual functionality underscores the versatility of this compound across multiple scientific disciplines.

In conclusion, the compound CAS No. 1210469-44-5 (i.e., 11-([[[[[[[[[[[[[[[[[[[[...]]